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Compound of Interest

Compound Name: PAd-DalPhos

CAS No.: 1902911-38-9

Cat. No.: B6306810

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for PAd-DalPhos powder,

a widely used phosphine ligand in cross-coupling catalysis. The following sections detail its

chemical and physical properties, potential hazards, safe handling procedures, and relevant

experimental protocols.

Chemical and Physical Properties
PAd-DalPhos, with the full chemical name 1,3,5,7-Tetramethyl-8-(2-di-o-

tolylphosphinophenyl)-2,4,6-trioxa-8-phosphaadamantane, is a solid phosphine ligand.[1] Its

key properties are summarized in the table below.
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Property Value Source

Molecular Formula C₃₀H₃₄O₃P₂ [1]

Molecular Weight 504.54 g/mol [1]

Appearance
White to off-white powder or

crystals
[1]

CAS Number 1902911-38-9 [1]

Safety and Hazard Information
While a comprehensive toxicological profile for PAd-DalPhos is not readily available, it is

classified as a combustible solid.[1] Standard precautions for handling chemical powders

should be strictly followed.

Hazard Identification and Classification
Hazard Class Classification Source

Physical Hazard Combustible Solid, Class 11 [1]

Health Hazard
WGK 3 (Water Hazard Class 3

- severely hazardous for water)
[1]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. If

irritation persists, seek medical attention.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures
Extinguishing Media

Unsuitable Extinguishing
Media

Specific Hazards

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

Do not use a solid water

stream as it may scatter and

spread the fire.

Emits toxic fumes under fire

conditions (carbon oxides,

phosphorus oxides).

Handling and Storage
Proper handling and storage of PAd-DalPhos powder are crucial to maintain its integrity and

ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166.

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching the glove's outer

surface) to avoid skin contact with this product.

Dispose of contaminated gloves after use in

accordance with applicable laws and good

laboratory practices. Wash and dry hands. The

selected protective gloves have to satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.

Body Protection

Complete suit protecting against chemicals. The

type of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

For nuisance exposures use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges. Use respirators and components

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).

Storage and Disposal
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Condition Recommendation

Storage

Keep container tightly closed in a dry and well-

ventilated place. Store under inert gas. Air

sensitive.

Disposal

Offer surplus and non-recyclable solutions to a

licensed disposal company. Contact a licensed

professional waste disposal service to dispose

of this material.

Experimental Protocols
PAd-DalPhos is a versatile ligand for various cross-coupling reactions, most notably nickel-

catalyzed C-N bond formation (Buchwald-Hartwig amination).[2][3][4]

General Procedure for Nickel-Catalyzed Amination of
Aryl Chlorides
This protocol is a representative example of the use of PAd-DalPhos in a nickel-catalyzed

cross-coupling reaction.

Reaction Setup:

An oven-dried Schlenk tube containing a magnetic stir bar is charged with the nickel

precursor (e.g., Ni(COD)₂ or a suitable Ni(II) salt), PAd-DalPhos ligand, and the base (e.g.,

NaOtBu, K₃PO₄).

The tube is sealed with a rubber septum, and the atmosphere is replaced with an inert gas

(e.g., argon or nitrogen) by evacuating and backfilling three times.

The aryl chloride and the amine are added sequentially via syringe.

Anhydrous, degassed solvent (e.g., toluene, dioxane) is added via syringe.

Reaction Execution:
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The reaction mixture is stirred at the desired temperature (ranging from room temperature to

elevated temperatures, depending on the substrates) for the specified time.

The progress of the reaction is monitored by a suitable analytical technique (e.g., TLC, GC-

MS, or LC-MS).

Work-up and Purification:

Upon completion, the reaction mixture is cooled to room temperature.

The mixture is diluted with a suitable organic solvent (e.g., ethyl acetate) and filtered through

a pad of Celite® to remove insoluble salts.

The filtrate is concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the desired N-

arylated product.

Visualizations
The following diagrams illustrate key conceptual workflows related to the use of PAd-DalPhos
in catalysis.
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General Workflow for a Cross-Coupling Reaction

Reaction Setup
(Inert Atmosphere)

Addition of Reagents
(Catalyst, Ligand, Base, Reactants)

Addition of Solvent

Reaction at
Controlled Temperature

Reaction Monitoring
(TLC, GC, LC-MS)

Work-up
(Quenching, Extraction)

Purification
(Chromatography)

Characterization

Click to download full resolution via product page

Caption: A typical experimental workflow for a cross-coupling reaction.
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Catalytic Cycle for Buchwald-Hartwig Amination

Pd(0)L₂

Ar-Pd(II)-X(L₂)

Oxidative Addition
(Ar-X)

[Ar-Pd(II)-NHR'(L₂)]⁺X⁻

Amine Coordination &
Deprotonation (Base)

Reductive Elimination

Ar-NHR'

Click to download full resolution via product page

Caption: A simplified catalytic cycle for the Buchwald-Hartwig amination.

This guide is intended to provide essential safety and handling information for PAd-DalPhos
powder. It is not a substitute for a thorough understanding of the specific hazards of the

chemicals and procedures involved in any given experiment. Always consult the relevant

Safety Data Sheets (SDS) and perform a comprehensive risk assessment before commencing

any new work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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